Cas no 139393-76-3 (Pyrimidine, 2,4-diphenyl-5-(1-phenyl-1H-tetrazol-5-yl)-)

• Product Name: Pyrimidine, 2,4-diphenyl-5-(1-phenyl-1H-tetrazol-5-yl)-
• CAS No: 139393-76-3
• MF: C₂₃H₁₆N₆
• MW: 376.413343429565
• CID: 1279410
• Update Time: 2024-08-04

Pyrimidine, 2,4-diphenyl-5-(1-phenyl-1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-diphenyl-5-(1-phenyl-1H-tetrazol-5-yl)-

• Inchi： 1S/C23H16N6/c1-4-10-17(11-5-1)21-20(16-24-22(25-21)18-12-6-2-7-13-18)23-26-27-28-29(23)19-14-8-3-9-15-19/h1-16H
• InChI Key： OSVYKJFSFUKVTN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(C2N(C3=CC=CC=C3)N=NN=2)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 376.14388

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 539.3±60.0 °C(Predicted)
• PSA: 69.38
• pka: -0.22±0.10(Predicted)